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Compound of Interest

Compound Name: Methoxyacetonitrile

Cat. No.: B046674

Methoxyacetonitrile: A Technical Guide to its
Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of
Methoxyacetonitrile (CAS No. 1738-36-9), a versatile building block in organic synthesis. The
following sections detail its boiling point and density, along with the experimental protocols for
their determination, to support its application in research and development.

Core Physical Properties

Methoxyacetonitrile is a clear, colorless to light yellow liquid at room temperature.[1] Its
fundamental physical characteristics are summarized below, providing a baseline for its
handling, reaction setup, and purification.

Physical Property Value Conditions
Boiling Point 118-119 °C at 731 mmHg
Density 0.956 g/mL at 25 °C

Data compiled from multiple sources.[2][3][4][5]
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Experimental Protocols

Accurate determination of physical properties is critical for the characterization of chemical

compounds. The following are detailed methodologies for measuring the boiling point and

density of a liquid sample such as Methoxyacetonitrile.

Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for small sample volumes and provides an accurate measurement of

the boiling point.

Apparatus:

Small test tube

Thermometer

Capillary tube (sealed at one end)

Heating apparatus (e.g., oil bath or heating block)

Stirring apparatus (e.g., magnetic stirrer and stir bar)

Clamps and stand

Procedure:

Introduce approximately 0.5 mL of the liquid sample into a small test tube.

Place a small magnetic stir bar into the test tube for gentle stirring to prevent bumping.

Position a thermometer with the bulb approximately 1 cm above the surface of the liquid.

Place an inverted capillary tube (sealed end up) into the liquid.

Heat the sample gently while stirring.

Observe the liquid for the formation of bubbles and the condensation of vapor on the walls of
the test tube (refluxing).[6]
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e The temperature at which a rapid and continuous stream of bubbles emerges from the
inverted capillary tube is the boiling point.[6][7]

» Record the stable temperature at which the liquid is gently refluxing as the observed boiling
point.

Determination of Density

The density of a liquid can be determined by accurately measuring its mass and volume.
Apparatus:

o Graduated cylinder or pycnometer (for more accurate measurements)

 Electronic balance

Procedure:

e Measure and record the mass of a clean, dry graduated cylinder.

e Add a known volume of the liquid sample to the graduated cylinder. Read the volume from
the bottom of the meniscus.

e Measure and record the combined mass of the graduated cylinder and the liquid.
o Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder.
o Calculate the density using the formula: Density = Mass / Volume.[8][9][10]

o For higher accuracy, repeat the measurement multiple times and calculate the average
density.[9] The temperature of the liquid should be recorded as density is temperature-
dependent.[8]

Experimental Workflow Visualization

The following diagram illustrates the logical flow of experiments for the physical
characterization of a liquid sample like Methoxyacetonitrile.
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Caption: Workflow for determining the physical properties of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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